Cas no 4948-43-0 ( )

  structure
  structure
Product Name: 
CAS No:4948-43-0
MF:C29H46O4
MW:458.673149585724
CID:932420
PubChem ID:313012
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-O-acetylsarsasapogenin;3-Episarsasapogenin acetate;Spirostan-3-yl acetate;Smilagenin acetate;
    • NSC-226093
    • Spirostan-3-yl acetate #
    • NSC-226096
    • 4948-43-0
    • Spirostan-3-yl acetate
    • NSC-226095
    • VS-09118
    • (5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl) acetate
    • 5.alpha.-Spirostan-3.beta.-ol, (25S)-
    • Spirostan-3-ol, (3.beta.,5.alpha.,25S)-
    • DTXSID60310354
    • 5,7',9',13'-TETRAMETHYL-5'-OXASPIRO[OXANE-2,6'-PENTACYCLO[10.8.0.0(2),?.0?,?.0(1)(3),(1)?]ICOSAN]-16'-YL ACETATE
    • LVRAKYNQYKVPIK-UHFFFAOYSA-N
    • NSC226096
    • AKOS005720862
    • Neotigogenin acetate
    • NSC226093
    • NSC226095
    • STL146322
    • BBL029131
    •  
    • Inchi: 1S/C29H46O4/c1-17-8-13-29(31-16-17)18(2)26-25(33-29)15-24-22-7-6-20-14-21(32-19(3)30)9-11-27(20,4)23(22)10-12-28(24,26)5/h17-18,20-26H,6-16H2,1-5H3
    • InChI Key: LVRAKYNQYKVPIK-UHFFFAOYSA-N
    • SMILES: O1C2(CCC(C)CO2)C(C)C2C1CC1C3CCC4CC(CCC4(C)C3CCC12C)OC(C)=O

Computed Properties

  • Exact Mass: 458.34000
  • Monoisotopic Mass: 458.33960994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 2
  • Complexity: 797
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 12
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76000
  • LogP: 6.36460
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